3-methyl-7-[(3-methylphenyl)methyl]-8-{4-[(3-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 3-methyl-7-[(3-methylphenyl)methyl]-8-[4-[(3-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione
• InChI: InChI=1S/C26H30N6O2/c1-18-6-4-8-20(14-18)16-30-10-12-31(13-11-30)25-27-23-22(24(33)28-26(34)29(23)3)32(25)17-21-9-5-7-19(2)15-21/h4-9,14-15H,10-13,16-17H2,1-3H3,(H,28,33,34)
• InChI Key: YSDUMCJJCJGOLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)C3=NC4=C(N3CC5=CC=CC(=C5)C)C(=O)NC(=O)N4C
• Molecular Formula: C26H30N6O2
• Molecular Weight: 458.6 g/mol
• CAS No.: 898408-89-4

Description

3-methyl-7-[(3-methylphenyl)methyl]-8-{4-[(3-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C26H30N6O2 and its molecular weight is 458.566. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Routes and Chemical Properties

Piperazine-2,5-diones, closely related to the structure of 3-Methyl-7-[(3-methylphenyl)methyl]-8-{4-[(3-methylphenyl)methyl]piperazinyl}-1,3,7-trihydropurine-2,6-dione, have been synthesized through Dieckmann cyclization, showcasing the versatility of substructures for potential pharmacological applications. This synthetic route emphasizes the importance of ketone, nitrile, ester, and phosphoryl groups in activating terminal methylene for cyclization reactions, laying a foundational understanding for modifying related compounds (Aboussafy & Clive, 2012).

Polymer Synthesis and Material Science Applications

Incorporating structures akin to 3-Methyl-7-[(3-methylphenyl)methyl]-8-{4-[(3-methylphenyl)methyl]piperazinyl}-1,3,7-trihydropurine-2,6-dione into polymers has been explored, as seen in the synthesis of polyamides containing theophylline and thymine. This research signifies the compound's potential in developing materials with specific chemical and physical properties, useful in various industrial and pharmaceutical applications (Hattori & Kinoshita, 1979).

Molecular and Electronic Structure Insights

Studies on derivatives closely related to 3-Methyl-7-[(3-methylphenyl)methyl]-8-{4-[(3-methylphenyl)methyl]piperazinyl}-1,3,7-trihydropurine-2,6-dione have provided insights into their molecular and electronic structures. For instance, the molecular structure of cyclic dipeptides has been determined through X-ray data, offering valuable information on compound stability, reactivity, and interaction with biological molecules, which is essential for drug design and development (Ajò et al., 1985).

Biocidal Applications

Modifications of polystyrene with triazine-dione moieties, akin to the structure of interest, have shown biocidal properties against bacteria such as Staphylococcus aureas. This suggests potential applications in creating antimicrobial surfaces or coatings, an area of significant interest in public health and medical device manufacturing (Sun, Chen, & Worley, 1996).

Novel Drug Candidates and Biological Activity

The compound's structural motifs have been incorporated into novel drug candidates, showing promise in various therapeutic areas. For instance, diketopiperazine derivatives from marine-derived actinomycete have demonstrated antivirus activity, highlighting the compound's potential in contributing to new antiviral therapies (Wang et al., 2013).